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Compound of Interest

Compound Name: trans-2-Hexadecenoyl-L-carnitine

Cat. No.: B11929012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of trans-2-Hexadecenoyl-L-
carnitine, an endogenous long-chain acylcarnitine, in various research applications. This

document outlines its role in metabolic studies, particularly in the context of obesity and

metabolic disorders, and provides methodologies for its quantification in biological samples.

Biochemical and Physiological Significance
Trans-2-Hexadecenoyl-L-carnitine is an intermediate in the mitochondrial beta-oxidation of

fatty acids. It is formed during the transport of long-chain fatty acids across the inner

mitochondrial membrane, a process facilitated by the carnitine shuttle system. This system

involves carnitine palmitoyltransferase I (CPT1), carnitine-acylcarnitine translocase (CACT),

and carnitine palmitoyltransferase II (CPT2).[1][2][3] The levels of specific acylcarnitines,

including trans-2-Hexadecenoyl-L-carnitine, can serve as important biomarkers for the state

of fatty acid metabolism and have been implicated in various metabolic diseases such as type

2 diabetes and obesity.[4]

In a study on obese Zucker rats, a model for obesity and insulin resistance, urinary

concentrations of several acylcarnitines, including BCAA catabolism-derived ones, were found

to be elevated.[5][6][7][8] This suggests a potential role for altered acylcarnitine metabolism in

the pathophysiology of obesity.
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Product Information and Handling
Parameter Value Reference

Molecular Formula C23H43NO4 --INVALID-LINK--

Molecular Weight 397.59 g/mol --INVALID-LINK--

CAS Number 26145-55-1 --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Solubility
Soluble in ethanol (50 mg/mL,

may require sonication)
--INVALID-LINK--

Storage

Store powder at -20°C for up

to 3 years. Store solutions at

-80°C for up to 6 months or

-20°C for up to 1 month.

--INVALID-LINK--

Purchasing: trans-2-Hexadecenoyl-L-carnitine can be purchased from various suppliers for

research purposes, including MedChemExpress and Sigma-Aldrich.[9]

Quantitative Data from Research Applications
The following table summarizes data from a study by Pengxiang She, et al. (2013) investigating

leucine and protein metabolism in obese Zucker rats. Urinary acylcarnitine levels were

measured, providing insights into metabolic alterations in obesity.
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Urinary

Acylcarnitine

Lean Rats

(nmol/mg

creatinine)

Obese Rats

(nmol/mg

creatinine)

Fold Change

(Obese/Lean)
P-value

C4-OH-

isovaleryl/2-

methylbutyryl

0.45 ± 0.04 1.28 ± 0.13 2.84 < 0.001

C5-isovaleryl/2-

methylbutyryl
0.22 ± 0.02 0.59 ± 0.06 2.68 < 0.001

C5-OH-

isovaleryl/2-

methylbutyryl

0.18 ± 0.02 0.48 ± 0.05 2.67 < 0.001

C6-

methylmalonyl
0.09 ± 0.01 0.21 ± 0.02 2.33 < 0.001

C10:1 0.03 ± 0.003 0.07 ± 0.01 2.33 < 0.01

C12:1 0.04 ± 0.004 0.09 ± 0.01 2.25 < 0.001

C14:1 0.05 ± 0.005 0.11 ± 0.01 2.20 < 0.001

C16:1 (trans-2-

Hexadecenoyl)
0.06 ± 0.01 0.13 ± 0.01 2.17 < 0.001

Data are presented as mean ± SEM. Data extracted from She P, et al. PLoS One.

2013;8(3):e59443.[5][6][7][8]

Experimental Protocols
Quantification of Acylcarnitines in Plasma by LC-MS/MS
This protocol provides a general framework for the analysis of acylcarnitines, including trans-2-
Hexadecenoyl-L-carnitine, in plasma samples.

Materials:

Plasma samples
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Methanol (LC-MS grade)

Formic acid

Internal standards (e.g., deuterated acylcarnitines)

Raptor ARC-18 column or equivalent

UHPLC system coupled to a tandem mass spectrometer (MS/MS)

Procedure:

Sample Preparation:

To 100 µL of plasma in a microcentrifuge tube, add 300 µL of methanol containing the

internal standards.[10]

Vortex the mixture for 10 seconds.[10]

Incubate at room temperature for 10 minutes.

Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.[10]

Transfer 100 µL of the supernatant to a new vial containing 900 µL of the initial mobile

phase (e.g., 0.1% formic acid in water).[10]

Vortex for 10 seconds before injection into the LC-MS/MS system.[10]

LC-MS/MS Analysis:

Column: Raptor ARC-18 (or equivalent C18 column).

Mobile Phase A: 0.1% formic acid in water.[10]

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would start with a low percentage of mobile phase B,

gradually increasing to elute the acylcarnitines. A detailed gradient program should be

optimized based on the specific instrument and column used.[11]
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Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification, with specific

precursor-to-product ion transitions for each acylcarnitine and internal standard.[11]

In Vitro CPT2 Enzyme Activity Assay
This assay can be used to investigate the interaction of trans-2-Hexadecenoyl-L-carnitine
with the CPT2 enzyme.

Materials:

Isolated mitochondria or cell lysates containing CPT2

trans-2-Hexadecenoyl-L-carnitine (substrate)

Coenzyme A (CoA)

5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

Buffer (e.g., Tris-HCl)

Spectrophotometer

Procedure:

Prepare a reaction mixture containing the mitochondrial preparation or cell lysate, buffer, and

DTNB.

Initiate the reaction by adding CoA and trans-2-Hexadecenoyl-L-carnitine.

The CPT2-catalyzed reaction will convert the acylcarnitine and CoA to the corresponding

acyl-CoA and free carnitine. The free CoA will react with DTNB to produce a colored product

that can be measured spectrophotometrically at 412 nm.

The rate of color change is proportional to the CPT2 activity.

Note: This is a general protocol. Specific concentrations and incubation times should be

optimized for each experimental setup.
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Signaling Pathways and Experimental Workflows
Fatty Acid Beta-Oxidation Pathway
The following diagram illustrates the central role of the carnitine shuttle, including the formation

of acylcarnitines like trans-2-Hexadecenoyl-L-carnitine, in the transport of fatty acids into the

mitochondria for beta-oxidation.
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Caption: Carnitine shuttle and fatty acid beta-oxidation pathway.

Experimental Workflow for Acylcarnitine Profiling
The following diagram outlines a typical workflow for the analysis of acylcarnitines from

biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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